Cas no 87135-08-8 (Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]-)

• Product name: Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]-
• CAS No: 87135-08-8
• MF: C₁₄H₁₁NO₄FCl
• MW: 311.69284
• CID: 659173
• PubChem ID: 86315

Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-[(5-chloro-3-fluoro-2-pyridinyl)oxy]phenoxy]-
• 2-[4-(5-chloro-3-fluoropyridin-2-yl)oxyphenoxy]propanoic acid
• FT-0665109
• YUIKUTLBPMDDNQ-UHFFFAOYSA-N
• SCHEMBL1535846
• DTXSID70861226
• DTXSID60275833
• 2-[4-(5-chloro-3-fluoropyridin-2-yloxy)phenoxy]propionic acid
• (+)-[4-(5-chloro-3-fluoropyridin-2-yloxy)-phenoxy]-propionic acid
• 2-[4-[(5-chloro-3-fluoro-2-pyridyl)oxy]phenoxy]propanoic acid
• 2-{4-[(5-CHLORO-3-FLUOROPYRIDIN-2-YL)OXY]PHENOXY}PROPANOIC ACID
• 87135-08-8
• 2-[4-(5-chloro-3-fluoropyrdin-2-yloxy)phenoxy]propionic acid

• Inchi： InChI=1S/C14H11ClFNO4/c1-8(14(18)19)20-10-2-4-11(5-3-10)21-13-12(16)6-9(15)7-17-13/h2-8H,1H3,(H,18,19)
• InChI Key： YUIKUTLBPMDDNQ-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)Cl)F

Computed Properties

• Exact Mass: 311.0360637g/mol
• Monoisotopic Mass: 311.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.6Ų